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Compound of Interest

Compound Name: Manoyl oxide

Cat. No.: B15571604

Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Manoyl oxide is a naturally occurring labdane-type diterpenoid that has garnered significant

interest in the scientific community. It is recognized primarily as a key intermediate in the

biosynthesis of forskolin, a potent activator of adenylyl cyclase with a wide range of

pharmacological applications.[1][2] This guide provides a comprehensive overview of the

chemical properties of Manoyl oxide, including its physicochemical characteristics,

spectroscopic data, and reactivity. Detailed experimental protocols for its characterization and

synthesis are also presented to support further research and development.

Physicochemical Properties
Manoyl oxide is a triterpenoid compound with the chemical formula C₂₀H₃₄O.[3] It is a

practically insoluble compound in water and is classified as an extremely weak basic

(essentially neutral) compound.[3] It is, however, soluble in alcohol.[4][5] A summary of its key

quantitative properties is provided in the table below.
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Property Value Source

Molecular Formula C₂₀H₃₄O [3]

Molecular Weight 290.48 g/mol [1]

IUPAC Name

(3R,4aS,6aR,10aR,10bS)-3-

ethenyl-3,4a,7,7,10a-

pentamethyl-dodecahydro-1H-

naphtho[2,1-b]pyran

[4]

CAS Number 596-84-9 [5]

Boiling Point
338.00 to 339.00 °C @ 760.00

mm Hg
[5]

Flash Point
311.00 °F (155.00 °C) (Closed

Cup)
[4][5]

Water Solubility
0.04131 mg/L @ 25 °C

(estimated)
[4][5]

logP (Octanol/Water Partition

Coefficient)
6.887 (estimated) [4]

Relative Density 0.941 g/cm³ [1]

Spectroscopic and Chromatographic Data
The structural elucidation and identification of Manoyl oxide are primarily achieved through

spectroscopic and chromatographic techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H and ¹³C NMR are crucial for confirming the structure of Manoyl oxide. The chemical shifts

provide detailed information about the carbon skeleton and the position of substituents.

¹³C NMR Chemical Shifts (CDCl₃, 100 MHz) of 13R-Manoyl Oxide[6]
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Carbon Atom Chemical Shift (ppm)

1 39.2

2 18.4

3 42.1

4 33.5

5 55.6

6 20.1

7 42.6

8 74.5

9 56.4

10 39.2

11 15.6

12 37.3

13 73.1

14 147.9

15 110.4

16 28.5

17 25.5

18 33.5

19 21.5

20 15.9

Gas Chromatography-Mass Spectrometry (GC-MS)
GC-MS is a standard method for the separation and identification of Manoyl oxide in complex

mixtures, such as plant extracts. The retention time and mass spectrum are characteristic
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features for its identification.

Experimental Protocols
Protocol 1: Characterization of Manoyl Oxide by GC-MS
This protocol is adapted from methods used for the analysis of terpenoid compounds.[7][8][9]

1. Sample Preparation:

Dissolve the sample containing Manoyl oxide in a suitable volatile solvent such as hexane

or ethyl acetate.

If analyzing a plant extract, perform a preliminary extraction (e.g., Soxhlet or supercritical

fluid extraction) followed by dissolution.

2. GC-MS Instrument Conditions:

Gas Chromatograph: Agilent 7890A GC System or similar.

Column: HP-5MS (30 m x 0.25 mm i.d., 0.25 µm film thickness) or equivalent non-polar

column.

Carrier Gas: Helium at a constant flow rate of 1 ml/min.

Injector Temperature: 250 °C.

Injection Mode: Splitless.

Oven Temperature Program:

Initial temperature: 70 °C, hold for 2 minutes.

Ramp to 280 °C at a rate of 10 °C/min.

Hold at 280 °C for 5 minutes.

Mass Spectrometer: JEOL AccuTOF GCv JMS-T100GcV or similar.
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Ionization Mode: Electron Ionization (EI) at 70 eV.

Mass Range: m/z 40-500.

Ion Source Temperature: 230 °C.

3. Data Analysis:

Identify the Manoyl oxide peak based on its retention time.

Confirm the identity by comparing the obtained mass spectrum with a reference spectrum

from a database (e.g., NIST library).

Protocol 2: Characterization of Manoyl Oxide by NMR
Spectroscopy
This protocol outlines the general procedure for obtaining ¹H and ¹³C NMR spectra of Manoyl
oxide.[10][11]

1. Sample Preparation:

Dissolve approximately 5-10 mg of purified Manoyl oxide in about 0.5-0.7 mL of deuterated

chloroform (CDCl₃).

Transfer the solution to a standard 5 mm NMR tube.

2. NMR Instrument Conditions:

Spectrometer: Bruker Avance 400 MHz spectrometer or equivalent.

Nuclei: ¹H and ¹³C.

Solvent: CDCl₃.

Temperature: 25 °C.

3. ¹H NMR Acquisition:
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Pulse Program: Standard single-pulse experiment (zg30).

Number of Scans: 16-64 (depending on sample concentration).

Spectral Width: Approximately 12 ppm.

Referencing: Reference the spectrum to the residual solvent peak of CDCl₃ at 7.26 ppm.

4. ¹³C NMR Acquisition:

Pulse Program: Proton-decoupled single-pulse experiment (zgpg30).

Number of Scans: 1024 or more to achieve adequate signal-to-noise ratio.

Spectral Width: Approximately 220 ppm.

Referencing: Reference the spectrum to the solvent peak of CDCl₃ at 77.16 ppm.

5. Data Processing:

Apply Fourier transformation, phase correction, and baseline correction to the acquired free

induction decays (FIDs) using appropriate software (e.g., TopSpin, Mnova).

Integrate the signals in the ¹H spectrum and pick the peaks in both ¹H and ¹³C spectra.

Chemical Reactivity and Synthesis
Manoyl oxide's reactivity is centered around its ether linkage and the vinyl group. It serves as

a crucial precursor for the synthesis of more complex diterpenoids.

Biosynthesis of Manoyl Oxide
The biosynthesis of (13R)-Manoyl oxide in Coleus forskohlii starts from the universal diterpene

precursor, geranylgeranyl diphosphate (GGPP). The pathway involves a two-step cyclization

process catalyzed by two distinct diterpene synthases (diTPSs).[2]

Geranylgeranyl Diphosphate (GGPP) Copal-8-ol DiphosphateCfTPS2 (13R)-Manoyl OxideCfTPS3
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Click to download full resolution via product page

Caption: Biosynthetic pathway of (13R)-Manoyl Oxide from GGPP.

Chemical Synthesis of 13-epi-Manoyl Oxide
A one-step selective synthesis of 13-epi-manoyl oxide can be achieved through the low-

temperature superacidic cyclization of sclareol.[12][13]

Sclareol 13-epi-Manoyl OxideFSO3H, -78°C

Click to download full resolution via product page

Caption: Chemical synthesis of 13-epi-Manoyl Oxide from Sclareol.

This technical guide provides a foundational understanding of the chemical properties of

Manoyl oxide, essential for professionals engaged in natural product chemistry, drug

discovery, and metabolic engineering. The detailed protocols and pathway diagrams serve as

practical resources for further investigation and application of this important diterpenoid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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